Erbium tribromide

• CAS No.: 13536-73-7
• Molecular Formula: Br3Er
• Molecular Weight: 406.97 g/mol
• IUPAC Name: erbium(3+);tribromide
• InChI: InChI=1S/3BrH.Er/h3*1H;/q;;;+3/p-3
• InChI Key: GZTUDAKVGXUNIM-UHFFFAOYSA-K
• SMILES: Br[Er](Br)Br
• Canonical SMILES: [Br-].[Br-].[Br-].[Er+3]
• Pictograms: Irritant

Description

Erbium tribromide is a chemical compound with the formula ErBr₃. It is a violet crystalline solid that is highly soluble in water . Like other metal bromide compounds, this compound is used in water treatment, chemical analysis, and certain crystal growth applications .

Preparation Methods

Erbium tribromide can be synthesized through various methods. One common synthetic route involves the direct reaction of erbium metal with bromine gas at elevated temperatures. The reaction is typically carried out in a controlled environment to ensure the complete conversion of erbium to this compound:

$$\text{2Er} + 3\text{Br}_2 \rightarrow 2\text{ErBr}_3$$2Er+3Br2​→2ErBr3​

Another method involves the reaction of erbium oxide with hydrobromic acid, followed by evaporation of the solvent to obtain the crystalline product:

$$\text{Er}_2\text{O}_3 + 6\text{HBr} \rightarrow 2\text{ErBr}_3 + 3\text{H}_2\text{O}$$Er2​O3​+6HBr→2ErBr3​+3H2​O

Industrial production methods often utilize similar reactions but on a larger scale, with careful control of reaction conditions to ensure high purity and yield .

Chemical Reactions Analysis

Erbium tribromide undergoes various types of chemical reactions, including:

Oxidation and Reduction: this compound can participate in redox reactions, where it can be reduced to erbium metal or oxidized to higher oxidation states.

Substitution Reactions: It can undergo substitution reactions with other halides or ligands, forming different erbium complexes.

Hydrolysis: In the presence of water, this compound can hydrolyze to form erbium hydroxide and hydrobromic acid:

$$\text{ErBr}_3 + 3\text{H}_2\text{O} \rightarrow \text{Er(OH)}_3 + 3\text{HBr}$$ErBr3​+3H2​O→Er(OH)3​+3HBr

Common reagents used in these reactions include bromine, hydrobromic acid, and various organic ligands. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

Erbium tribromide has several scientific research applications, including:

Quantum Communication: Erbium-doped materials are used as spin-photon interfaces with optical transitions in the telecom C-band, making them suitable for long-distance quantum communication

Material Science: It is used in the synthesis of erbium-doped materials for various optical and electronic applications.

Chemical Analysis: This compound is used as a reagent in chemical analysis and for the preparation of other erbium compounds.

Mechanism of Action

The mechanism by which erbium tribromide exerts its effects is primarily through its interactions with other chemical species. In quantum communication, erbium ions serve as spin-photon interfaces, where the optical transitions of erbium ions are used to transfer quantum information. The molecular targets and pathways involved include the optical and spin coherence times of erbium ions, which are influenced by the host material and environmental conditions .

Comparison with Similar Compounds

Erbium tribromide can be compared with other lanthanide tribromides, such as dysprosium tribromide (DyBr₃) and holmium tribromide (HoBr₃). These compounds share similar chemical properties but differ in their specific applications and reactivity. For example, dysprosium tribromide is used in magnetic applications due to its high magnetic susceptibility, while holmium tribromide is used in nuclear reactors as a burnable poison .

Similar compounds include:

• Dysprosium tribromide (DyBr₃)
• Holmium tribromide (HoBr₃)
• Yttthis compound (YbBr₃)
• Tthis compound (TbBr₃)

This compound is unique in its applications in quantum communication and material science, making it a valuable compound for research and industrial applications.

Biological Activity

Erbium tribromide (ErBr₃) is a compound of erbium, a lanthanide element, and bromine. Its biological activity has been explored in various contexts, particularly in relation to its antimicrobial properties, interactions with biological systems, and potential applications in medical and technological fields. This article presents a detailed examination of the biological activity of this compound, supported by case studies and research findings.

This compound can be synthesized through several methods, including:

• Direct Reaction : Combining erbium metal with bromine gas at elevated temperatures:
  $$2\text{Er}+3\text{Br}_2\rightarrow 2\text{ErBr}_3$$
• Hydrobromic Acid Method : Reacting erbium oxide with hydrobromic acid:
  $$\text{Er}_2\text{O}_3+6\text{HBr}\rightarrow 2\text{ErBr}_3+3\text{H}_2\text{O}$$

These methods ensure high purity and yield of the compound, which is crucial for its application in biological studies.

Antimicrobial Properties

Research indicates that erbium complexes exhibit varying degrees of antimicrobial activity. A study focused on erbium(III) complexes demonstrated significant antifungal and antibacterial properties against pathogens such as Staphylococcus aureus, Pseudomonas aeruginosa, Candida albicans, and Aspergillus niger. The results showed that while the parent oximes exhibited higher antifungal activity, their complexation with erbium reduced this effectiveness .

Table 1: Antimicrobial Activity of Erbium Complexes

Pathogen	Activity Level (Zone of Inhibition)
Staphylococcus aureus	Moderate
Pseudomonas aeruginosa	Low
Candida albicans	High
Aspergillus niger	Moderate

The mechanism by which this compound exerts its biological effects is primarily through the formation of complexes with various biological molecules. These interactions can alter the structure and function of biomolecules, leading to antimicrobial activity. The specific pathways involved are still under investigation, but it is believed that the metal ion's coordination with ligands plays a crucial role in its bioactivity .

Case Studies

• Antimicrobial Study : A study conducted on erbium(III) complexes showed that these compounds were effective against several bacterial strains. The researchers utilized the well diffusion method to assess the antimicrobial efficacy and found that certain derivatives had enhanced activity compared to their non-complexed forms .
• Quantum Communication Application : Erbium-doped materials have been investigated for their role in quantum communication technologies. The erbium ions serve as spin-photon interfaces, which are essential for transferring quantum information over long distances. This application highlights the dual nature of erbium compounds in both biological and technological fields.

Safety and Toxicology

Despite its potential benefits, safety assessments indicate that this compound can cause skin irritation and respiratory issues upon exposure. Precautionary measures are recommended when handling this compound to mitigate health risks associated with its use in laboratory settings.

Customer Q & A

Q1: What is the structure of erbium tribromide in the gas phase?

A: Research using gas-phase electron diffraction and mass spectrometry at 1095 K revealed that this compound exists predominantly as a monomer (ErBr3) with a small percentage (2.5%) existing as a dimer (Er2Br6) []. The ErBr3 monomer exhibits a planar or near-planar structure with an average erbium-bromine bond length (rg(Er–Br)) of 258.2(6) pm and a valence angle (∠g(Br–Er–Br)) of 116.0(14)° [].

Q2: How does the structure of this compound change at high temperatures?

A: At high temperatures, this compound undergoes sublimation. While the provided research focuses on the gaseous state at 1095 K [], another study investigates both molecular and ionic sublimation processes of this compound []. This suggests that temperature influences not only the physical state but also potentially the ionic character of the compound.

Q3: What spectroscopic data is available for this compound?

A: Although the provided articles focus on structural characterization, one study mentions the "Energy Levels on Hexagonal Erbium-Tribromide" []. This suggests that spectroscopic investigations, potentially involving techniques like UV-Vis or fluorescence spectroscopy, have been conducted on this compound, particularly focusing on its electronic structure and energy level transitions in a solid, hexagonal form.